Cas no 52498-82-5 ((4-Chlorophenyl)(2-methyl-1H-indol-1-yl)methanone)

• Product Name: (4-Chlorophenyl)(2-methyl-1H-indol-1-yl)methanone
• CAS No: 52498-82-5
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 1092506
• PubChem ID: 12331463
• Update Time: 2025-04-20

(4-Chlorophenyl)(2-methyl-1H-indol-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(2-methyl-1H-indol-1-yl)methanone
• (4-chlorophenyl)-(2-methylindol-1-yl)methanone
• 52498-82-5
• 1-(4-chlorobenzoyl)-2-methyl-1H-indole

• Inchi： 1S/C16H12ClNO/c1-11-10-13-4-2-3-5-15(13)18(11)16(19)12-6-8-14(17)9-7-12/h2-10H,1H3
• InChI Key： CDOATHCMQATAKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C(C)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 269.0607417g/mol
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles